(S)-(+)-1-(3-Methoxyphenyl)Ethyl Isothiocyanate
Overview
Description
(S)-(+)-1-(3-Methoxyphenyl)ethyl isothiocyanate (CAS 737000-99-6) is a compound used in proteomics research. Its molecular formula is C10H11NOS with a molecular weight of 193.27 g/mol . It is an isothiocyanate derivative with a methoxyphenyl group and an ethyl chain.
Molecular Structure Analysis
The molecular structure of (S)-(+)-1-(3-Methoxyphenyl)ethyl isothiocyanate consists of a phenyl ring with a methoxy group (OCH3) at the 3-position, connected to an ethyl chain, and an isothiocyanate functional group (NCS) at the other end . The 3D structure can be visualized using molecular modeling software.
Scientific Research Applications
Corrosion Inhibition
Isothiocyanates have been explored for their corrosion inhibition properties. For instance, certain dithiophosphonic acid monoesters showed significant inhibition effects on steel corrosion in acidic media, suggesting that similar isothiocyanate compounds could have applications in protecting metals from corrosion (Karakus, Şahin, & Bilgiç, 2005).
Synthesis of Heterocyclic Compounds
Isothiocyanates are valuable in the synthesis of heterocyclic compounds, which are crucial in pharmaceuticals and agrochemicals. Research demonstrates the use of isothiocyanates in creating novel heterocyclic structures, indicating the role of (S)-(+)-1-(3-Methoxyphenyl)Ethyl Isothiocyanate in synthesizing biologically active molecules (Fisyuk et al., 1997).
Environmental Chemistry
Studies on the reaction of isothiocyanates with OH radicals highlight the environmental fate of these compounds, which can inform on the atmospheric lifetimes and reactivity of similar substances like (S)-(+)-1-(3-Methoxyphenyl)Ethyl Isothiocyanate (Sommerlade, Ekici, & Parlar, 2006).
Drug Delivery Systems
The development of detachable poly(ethylene glycol) conjugates using isothiocyanate linkages opens avenues for drug delivery applications. This research implies that isothiocyanate functionalities, such as those in (S)-(+)-1-(3-Methoxyphenyl)Ethyl Isothiocyanate, could be utilized in creating responsive drug delivery systems (Zalipsky et al., 1999).
Solar Energy Conversion
The incorporation of methoxyphenyl and ethylenedioxythiophene linkers in molecules for dye-sensitized solar cells highlights the potential of (S)-(+)-1-(3-Methoxyphenyl)Ethyl Isothiocyanate in solar energy applications. These compounds have shown significant solar-to-energy conversion efficiencies, suggesting that related isothiocyanates could be explored for enhancing solar cell performance (Liu et al., 2008).
properties
IUPAC Name |
1-[(1S)-1-isothiocyanatoethyl]-3-methoxybenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NOS/c1-8(11-7-13)9-4-3-5-10(6-9)12-2/h3-6,8H,1-2H3/t8-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VLULNKVRCHBYJM-QMMMGPOBSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC(=CC=C1)OC)N=C=S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C1=CC(=CC=C1)OC)N=C=S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00426963 |
Source
|
| Record name | AG-G-91867 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00426963 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-(+)-1-(3-Methoxyphenyl)Ethyl Isothiocyanate | |
CAS RN |
737000-99-6 |
Source
|
| Record name | 1-[(1S)-1-Isothiocyanatoethyl]-3-methoxybenzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=737000-99-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | AG-G-91867 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00426963 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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